3-chloro-N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C20H15ClN2OS2/c1-11-7-8-13(9-12(11)2)15-10-25-20(22-15)23-19(24)18-17(21)14-5-3-4-6-16(14)26-18/h3-10H,1-2H3,(H,22,23,24)
• InChI Key: CCKKGUIBNOGNBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CSC(=N2)NC(=O)C3=C(C4=CC=CC=C4S3)Cl)C
• Molecular Formula: C20H15ClN2OS2
• Molecular Weight: 398.9 g/mol
• CAS No.: 392249-03-5

Description

3-chloro-N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-benzothiophene-2-carboxamide is a useful research compound. Its molecular formula is C20H15ClN2OS2 and its molecular weight is 398.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Activity

• Antitumor Activity: A review on imidazole derivatives, closely related to the thiazole component, showed significant antitumor properties. Some compounds have even progressed through preclinical testing stages, highlighting the potential for the development of new antitumor drugs from similar structures (Iradyan, M. et al., 2009).

Chemical Synthesis and Structural Properties

• Novel Synthetic Routes: Research on the synthesis of novel substituted thiazolidinones provided insights into the reaction of chloral with substituted anilines, leading to a variety of structurally interesting compounds. This underscores the synthetic versatility and potential for creating diverse molecules for further evaluation (Issac, R. & Tierney, J., 1996).

Heterocyclic Compounds in Drug Development

• Heterocyclic Compound Synthesis: A paper on the synthesis of fused heterocycles from chalcogenadiazoles, which share structural motifs with the compound , demonstrates the importance of such structures in developing heterocyclic compounds with various applications, including pharmaceuticals (Petrov, M. & Androsov, D. A., 2013).

Pharmacological Evaluation

• Antioxidant and Anti-inflammatory Agents: The synthesis and evaluation of benzofused thiazole derivatives for their in vitro antioxidant and anti-inflammatory activities point towards the utility of structurally related compounds in developing new therapeutic agents (Raut, D. G. et al., 2020).

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Given its complex structure, it could potentially interact with a variety of biological molecules.

Future Directions

The study of this compound could potentially contribute to various fields, including medicinal chemistry, materials science, and environmental science. Its complex structure and potential reactivity make it an interesting subject for future research.